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Compound of Interest

Compound Name: Epertinib hydrochloride

Cat. No.: B2630385

Audience: Researchers, scientists, and drug development professionals.

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers investigating the interaction of epertinib hydrochloride with the
ABCB1 (P-glycoprotein) and ABCG2 (Breast Cancer Resistance Protein) transporters.

Introduction

Epertinib hydrochloride, a potent inhibitor of EGFR and HER2, has been shown to counteract
multidrug resistance (MDR) in cancer cells by antagonizing the drug efflux function of ABCB1
and ABCG2 transporters.[1] At sub-toxic, submicromolar concentrations, epertinib can restore
the sensitivity of MDR cancer cells to various chemotherapeutic agents by impeding the efflux
function of these transporters without altering their expression levels.[1] This document
provides guidance on common experimental techniques used to study these interactions and
helps troubleshoot potential issues.

Signaling Pathway and Efflux Mechanism

The diagram below illustrates the general mechanism of ABC transporter-mediated drug efflux,
which is inhibited by epertinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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